Cas no 19404-15-0 (Benzene,2-methoxy-4-methyl-1,3,5-trinitro-)

• Product name: Benzene,2-methoxy-4-methyl-1,3,5-trinitro-
• CAS No: 19404-15-0
• MF: C₈H₇N₃O₇
• MW: 257.157081842422
• CID: 236845
• PubChem ID: 264649

Benzene,2-methoxy-4-methyl-1,3,5-trinitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,2-methoxy-4-methyl-1,3,5-trinitro-
• 2-methoxy-4-methyl-1,3,5-trinitrobenzene
• 2.4.6-Trinitro-3-methoxy-1-methyl-benzol
• 2.4.6-Trinitro-3-methoxy-toluol
• 3-Methoxy-2,4,6-trinitro-toluol
• 3-methyl-2,4,6-trinitro-anisole
• 3-Methyl-2.4.6-trinitro-anisol
• AC1L6C9R
• AC1Q1YA3
• AG-K-87956
• AR-1E3085
• CTK4E1423
• Methyl-(2.4.6-trinitro-3-methyl-phenyl)-aether
• NSC99823
• DTXSID30295129
• NSC-99823
• 19404-15-0

• Inchi： InChI=1S/C8H7N3O7/c1-4-5(9(12)13)3-6(10(14)15)8(18-2)7(4)11(16)17/h3H,1-2H3
• InChI Key： HNSFWPZUDZKPKS-UHFFFAOYSA-N
• SMILES： COC1=C([N+]([O-])=O)C=C([N+]([O-])=O)C(C)=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 257.02841
• Monoisotopic Mass: 257.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 147Ų

Experimental Properties

• Density: 1.556
• Boiling Point: 419.1°Cat760mmHg
• Flash Point: 204°C
• Refractive Index: 1.611
• PSA: 138.65
• LogP: 3.29780